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Compound of Interest

Compound Name: 2-(2-Bromobenzoyl)pyridine

Cat. No.: B1267202 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of 2-
(2-Bromobenzoyl)pyridine (CAS No. 76160-34-4). The following procedures are intended for

researchers, scientists, and drug development professionals. Due to the absence of a specific

Safety Data Sheet (SDS) for 2-(2-Bromobenzoyl)pyridine, the following guidance is based on

the known hazards of analogous brominated and halogenated organic compounds, particularly

2-(2-Amino-5-bromobenzoyl)pyridine. It is imperative to handle this compound as a hazardous

substance.

Immediate Safety and Hazard Summary
While specific quantitative data for 2-(2-Bromobenzoyl)pyridine is not available, the hazard

profile of the closely related compound, 2-(2-Amino-5-bromobenzoyl)pyridine, is summarized

below. It is prudent to assume that 2-(2-Bromobenzoyl)pyridine exhibits similar or more

severe hazards.
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Hazard Classification Description Precautionary Statements

Acute Toxicity, Oral (Category

4)
Harmful if swallowed.[1][2]

P270: Do not eat, drink or

smoke when using this

product. P301+P312: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell. P330: Rinse mouth.[1]

[3]

Skin Irritation (Category 2) Causes skin irritation.[1][2]

P280: Wear protective

gloves/protective clothing.

P302+P352: IF ON SKIN:

Wash with plenty of water.

P332+P313: If skin irritation

occurs: Get medical

advice/attention.[1]

Eye Irritation (Category 2A)
Causes serious eye irritation.

[1][2]

P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337+P313:

If eye irritation persists: Get

medical advice/attention.[1]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Irritation) (Category 3)

May cause respiratory

irritation.[2]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://store.apolloscientific.co.uk/storage/msds/OR72181_msds.pdf
http://angenechemical.com/sds/1563-56-0.pdf
https://store.apolloscientific.co.uk/storage/msds/OR72181_msds.pdf
http://acrospharma.co.kr/pdffiles/msds/1563-56-0.pdf
https://store.apolloscientific.co.uk/storage/msds/OR72181_msds.pdf
http://angenechemical.com/sds/1563-56-0.pdf
https://store.apolloscientific.co.uk/storage/msds/OR72181_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR72181_msds.pdf
http://angenechemical.com/sds/1563-56-0.pdf
https://store.apolloscientific.co.uk/storage/msds/OR72181_msds.pdf
http://angenechemical.com/sds/1563-56-0.pdf
https://store.apolloscientific.co.uk/storage/msds/OR72181_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: This data is for 2-(2-Amino-5-bromobenzoyl)pyridine and should be used as a minimum

precaution for handling 2-(2-Bromobenzoyl)pyridine.

Experimental Protocol: Disposal Procedure
The proper disposal of 2-(2-Bromobenzoyl)pyridine is critical to ensure laboratory safety and

environmental protection. The following step-by-step protocol must be strictly adhered to.

1. Personal Protective Equipment (PPE):

Wear chemical-resistant gloves (e.g., nitrile or neoprene), chemical safety goggles, and a lab

coat.[1]

All handling of this compound and its waste must be conducted in a certified chemical fume

hood.

2. Waste Segregation and Collection:

Crucially, do not mix halogenated organic waste with non-halogenated waste.

Collect all waste containing 2-(2-Bromobenzoyl)pyridine, including residues, contaminated

materials, and rinsates, in a designated, properly labeled, and sealed hazardous waste

container.

The container must be clearly labeled as "Halogenated Organic Waste" and include the full

chemical name "2-(2-Bromobenzoyl)pyridine".

Contaminated solid waste such as gloves, filter paper, and weighing boats must also be

disposed of in a designated solid hazardous waste container.

3. Spill Management:

In the event of a spill, evacuate the area and ensure adequate ventilation.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in the designated halogenated waste container.

Do not use combustible materials like paper towels to absorb the spill.
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For large spills, contact your institution's Environmental Health and Safety (EHS) department

immediately.

4. Final Disposal:

All waste containing 2-(2-Bromobenzoyl)pyridine must be disposed of through a licensed

hazardous waste disposal company.

Do not attempt to neutralize or dispose of this chemical down the drain or in regular trash.

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste container.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-(2-
Bromobenzoyl)pyridine.
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Disposal Workflow for 2-(2-Bromobenzoyl)pyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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